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Compound Name: 2,2,3-Trimethylbutane

Cat. No.: B165475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the nine structural isomers of

heptane (C₇H₁₆). The document details their physical and chemical properties, outlines the

experimental protocols for their determination, and explores the relationship between molecular

structure and key characteristics. This information is crucial for professionals in chemical

research, materials science, and pharmacology who utilize these compounds as solvents,

reference standards, or building blocks in synthesis.

Introduction to Heptane and its Isomers
Heptane, a saturated hydrocarbon, is a significant component of gasoline and is widely used as

a non-polar solvent in various industrial and laboratory applications.[1] Its molecular formula,

C₇H₁₆, allows for the existence of nine distinct structural isomers, each with a unique

arrangement of its seven carbon atoms.[2] These structural variations, specifically the degree

of branching in the carbon chain, lead to significant differences in their physical and chemical

properties.[3] This guide will systematically explore each of these isomers.

The nine structural isomers of heptane are:

n-heptane

2-Methylhexane
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3-Methylhexane

2,2-Dimethylpentane

2,3-Dimethylpentane

2,4-Dimethylpentane

3,3-Dimethylpentane

3-Ethylpentane

2,2,3-Trimethylbutane

Quantitative Properties of Heptane Isomers
The physical properties of the heptane isomers are summarized in the tables below for easy

comparison. These properties are largely influenced by the degree of branching in the carbon

chain, which affects the strength of intermolecular van der Waals forces.
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Isomer
IUPAC
Name

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
20°C)

Refractive
Index (at
20°C)

n-Heptane Heptane 98.4 -90.6 0.684 1.387

2-

Methylhexan

e

2-

Methylhexan

e

90.0 -118.3 0.679 1.385

3-

Methylhexan

e

3-

Methylhexan

e

91.9 -119.4 0.687 1.388

2,2-

Dimethylpent

ane

2,2-

Dimethylpent

ane

79.2 -123.8 0.674 1.382

2,3-

Dimethylpent

ane

2,3-

Dimethylpent

ane

89.8 -135.0 0.695 1.392

2,4-

Dimethylpent

ane

2,4-

Dimethylpent

ane

80.5 -119.2 0.673 1.382

3,3-

Dimethylpent

ane

3,3-

Dimethylpent

ane

86.1 -134.5 0.693 1.391

3-

Ethylpentane

3-

Ethylpentane
93.5 -118.6 0.698 1.393

2,2,3-

Trimethylbuta

ne

2,2,3-

Trimethylbuta

ne

80.9 -25.0 0.690 1.389

Table 1: Physical Properties of Heptane Isomers

A key property, particularly in the context of fuel performance, is the octane rating. The octane

rating is a measure of a fuel's ability to resist "knocking" or "pinging" during combustion.[4] It is
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determined by comparing the fuel's performance to a mixture of n-heptane (octane rating of 0)

and isooctane (2,2,4-trimethylpentane, octane rating of 100).[5] The Research Octane Number

(RON) and Motor Octane Number (MON) are two different measures of octane rating

determined under different engine conditions.

Isomer
Research Octane Number
(RON)

Motor Octane Number
(MON)

n-Heptane 0 0

2-Methylhexane 42.4 46.4

3-Methylhexane 52.0 55.0

2,2-Dimethylpentane 92.8 95.6

2,3-Dimethylpentane 91.1 88.5

2,4-Dimethylpentane 83.1 83.8

3,3-Dimethylpentane 80.8 86.6

3-Ethylpentane 65.0 69.3

2,2,3-Trimethylbutane 112.1 101.3

Table 2: Octane Ratings of Heptane Isomers[6]

Experimental Protocols
The determination of the physical and chemical properties of heptane isomers relies on

standardized experimental procedures. The following are summaries of the key ASTM

International methods.

Boiling Point Determination (ASTM D1078)
This method determines the distillation range of volatile organic liquids.[7]

Apparatus: A distillation flask, condenser, graduated cylinder for receiving the distillate, and a

calibrated thermometer.
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Procedure: A 100 mL sample is placed in the distillation flask. Heat is applied, and the

temperature is recorded at which the first drop of distillate falls from the condenser (initial

boiling point). The temperature is continuously monitored as the distillation proceeds, and the

volume of distillate is recorded at various temperature intervals. The final boiling point is the

maximum temperature observed during the distillation.

Significance: This method provides the boiling range of a substance, which is an important

indicator of its purity. For a pure compound, the boiling range should be very narrow.

Melting/Freezing Point Determination (ASTM D1015)
This test method is used for the precise measurement of the freezing points of high-purity

hydrocarbons.[8]

Apparatus: A freezing-point apparatus consisting of a freezing tube, a metal sheath, a

cooling bath (Dewar flask), a stirrer, and a high-precision thermometer.

Procedure: The sample is placed in the freezing tube, which is then immersed in a cooling

bath. The sample is cooled slowly while being continuously stirred. The temperature is

recorded at regular intervals. The freezing point is the temperature at which the liquid and

solid phases are in equilibrium, which is observed as a plateau in the cooling curve.

Significance: The freezing point is a fundamental physical property that is highly sensitive to

impurities. A sharp freezing point is indicative of a high-purity substance.

Density Measurement (ASTM D854)
While originally designed for soil solids, the principles of this method using a pycnometer are

applicable to liquids.[2]

Apparatus: A pycnometer (a glass flask with a precise volume), a balance, and a constant-

temperature bath.

Procedure: The mass of the empty, dry pycnometer is determined. It is then filled with the

sample liquid, and the mass is measured again. The temperature of the liquid is carefully

controlled. The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.
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Significance: Density is a characteristic property of a substance and is useful for

identification and for converting between mass and volume.

Refractive Index Determination (ASTM D1218)
This method covers the measurement of the refractive index of transparent and light-colored

hydrocarbon liquids.[9]

Apparatus: A refractometer (e.g., an Abbe refractometer), a light source (typically a sodium

lamp), and a constant-temperature bath.

Procedure: A small sample of the liquid is placed on the prism of the refractometer. The

instrument is adjusted to bring the dividing line between the light and dark fields into sharp

focus at the intersection of the crosshairs. The refractive index is read directly from the

instrument's scale. The temperature must be precisely controlled.

Significance: The refractive index is a fundamental physical property that is related to the

composition and purity of a substance.

Octane Rating Determination (ASTM D2699 and D2700)
The Research Octane Number (RON) and Motor Octane Number (MON) are determined using

a standardized single-cylinder Cooperative Fuel Research (CFR) engine.[3][10]

Apparatus: A CFR engine with a variable compression ratio, a knock meter to measure the

intensity of knocking, and a system for blending reference fuels.

Procedure (General Principle): The sample fuel is run in the engine under specific, controlled

conditions. The compression ratio is adjusted until a standard level of knocking is observed.

This performance is then bracketed by running two reference fuel blends (mixtures of n-

heptane and isooctane) that produce slightly higher and slightly lower knock intensities. The

octane number of the sample is then interpolated from the results of the reference fuels.

ASTM D2699 (RON): This test is conducted under less severe conditions (600 rpm engine

speed, lower intake air temperature) and is representative of city driving with frequent

acceleration.[11]
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ASTM D2700 (MON): This test is conducted under more severe conditions (900 rpm engine

speed, higher intake air temperature) and is more indicative of highway driving under heavy

load.[10]

Significance: The octane rating is a critical parameter for fuels used in spark-ignition engines,

as it indicates the fuel's resistance to premature detonation, which can cause engine

damage.

Structure-Property Relationships
The variation in the physical and chemical properties of the heptane isomers can be directly

attributed to their molecular structure, particularly the degree of branching.

Molecular Structure

Physical Properties

Linear Chain

High Boiling PointStronger van der Waals forces
(larger surface area)

Low Octane RatingProne to autoignition

Increased Branching Low Boiling Point

Weaker van der Waals forces
(smaller surface area)

High Octane Rating

Resistant to autoignition

Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties of heptane isomers.
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As illustrated in the diagram above, a more linear or less branched structure, such as in n-

heptane, results in a larger surface area for intermolecular contact. This leads to stronger van

der Waals forces, and consequently, a higher boiling point. Conversely, increased branching,

as seen in isomers like 2,2,3-trimethylbutane, leads to a more compact, spherical shape with

a smaller surface area, resulting in weaker intermolecular forces and a lower boiling point.

The octane rating also shows a strong correlation with the degree of branching. Highly

branched isomers are more resistant to autoignition (knocking) and therefore have higher

octane ratings. This is because the presence of tertiary and quaternary carbon atoms in

branched structures leads to the formation of more stable carbocation intermediates during

combustion, which slows down the rate of flame propagation.

Workflow for Isomer Identification and
Characterization
The identification and characterization of a specific heptane isomer typically follow a systematic

workflow.
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Caption: A typical experimental workflow for the identification of a heptane isomer.

This workflow begins with the separation of the isomer from a mixture, typically using gas

chromatography (GC), which separates compounds based on their boiling points and

interactions with the stationary phase. The separated components can then be analyzed by

mass spectrometry (MS) to determine their molecular weight and fragmentation pattern, which

provides clues about the carbon skeleton. Nuclear Magnetic Resonance (NMR) spectroscopy

is a powerful tool for elucidating the precise connectivity of atoms in the molecule. Finally, the

measurement of physical properties such as boiling point, density, and refractive index, and

comparison with known values for the different isomers, can confirm the identity of the

compound.
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Conclusion
The nine structural isomers of heptane exhibit a fascinating range of physical and chemical

properties that are directly linked to their molecular architecture. Understanding these

differences is paramount for their effective application in research and industry. This guide has

provided a comprehensive overview of their key quantitative properties, the standardized

experimental methods used for their determination, and the fundamental principles governing

their structure-property relationships. This knowledge serves as a valuable resource for

scientists and professionals working with these important hydrocarbons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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